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Compound of Interest

Compound Name: 6-O-Acetylascorbic acid

CAS No.: 20229-76-9

Cat. No.: B8564682

Get Quote

Technical Monograph: 6-O-Acetylascorbic Acid
From Synthetic Derivative to Natural Metabolite: A Comprehensive Guide

Executive Summary & Chemical Identity
6-O-Acetylascorbic acid (CAS: 20229-76-9) represents a pivotal intersection between

synthetic vitamin C stabilization strategies and naturally occurring phytochemical defense

systems. Historically viewed primarily as a synthetic "pro-drug" designed to enhance the

lipophilicity and stability of L-ascorbic acid, recent metabolomic profiling has identified it as a

bioactive constituent in medicinal plants such as Mentha aquatica (Water Mint) and Verbascum

betonicifolium.

This guide dissects the molecule's discovery, enzymatic synthesis architectures, and

physicochemical behavior, providing a blueprint for researchers in drug delivery and cosmetic

formulation.
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Parameter Specification

IUPAC Name
[(2S)-2-[(2R)-3,4-dihydroxy-5-oxo-2,5-

dihydrofuran-2-yl]-2-hydroxyethyl] acetate

Molecular Formula C₈H₁₀O₇

Molecular Weight 218.16 g/mol

CAS Registry 20229-76-9

Melting Point 148–149 °C

LogP (Predicted) -1.62 (vs. -1.85 for Ascorbic Acid)

Solubility
Soluble in water, alcohols; improved solubility in

polar organic solvents compared to AA.[1]

History & Discovery: The Dual Narrative
The history of 6-O-acetylascorbic acid is unique, characterized by a "reverse discovery"

timeline where synthetic innovation preceded natural identification.

Phase I: The Synthetic Era (Mid-20th Century)
Following the structural elucidation of Vitamin C by Walter Haworth and Albert Szent-Györgyi in

the 1930s, the inherent instability of the 2,3-enediol moiety became a critical hurdle.

Researchers sought to stabilize the molecule by esterifying the primary alcohol at the C-6

position, which is chemically distinct from the acidic C-2 and C-3 hydroxyls.

Objective: Create "Pro-Vitamins" that resist oxidative degradation but hydrolyze in vivo to

release active Vitamin C.

Result: While long-chain esters like Ascorbyl Palmitate (C16) gained fame for lipid solubility,

the acetyl (C2) derivative was synthesized to modulate hydrophilicity without rendering the

molecule water-insoluble.

Phase II: The Natural Discovery (21st Century)
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In a paradigm shift, modern high-resolution mass spectrometry (LC-ESI-MS/MS) recently

identified 6-O-acetylascorbic acid as a naturally occurring metabolite.

2024 Breakthrough: Researchers analyzing Mentha aquatica (Water Mint) identified the

compound (m/z 218.0393) as a key constituent contributing to the plant's antioxidant and

anti-diabetic profile.

Significance: This confirms that 6-O-acetylation is not just a laboratory trick but a biological

strategy employed by plants to manage oxidative stress and transport Vitamin C.

Synthesis Architectures
The synthesis of 6-O-acetylascorbic acid presents a classic regioselectivity challenge.

Ascorbic acid has four hydroxyl groups; the C-2 and C-3 OH groups are acidic and reactive,

while C-5 and C-6 are alcoholic.

A. Chemical Synthesis (The "Classical" Route)
Direct acetylation using acetic anhydride or acetyl chloride often yields mixtures (2-O-, 3-O-, 6-

O-, or polysubstituted products).

Strategy: Requires protection-deprotection steps.

Protection: React AA with acetone/acid to form 5,6-O-isopropylidene-L-ascorbic acid.

Acetylation: Acetylate C-2/C-3 (undesired).

Critique: This route is inefficient for C-6 targets because the protecting group blocks the

very position we want to modify.

Direct Acid Catalysis: Reacting AA with acetic acid in high concentrations of sulfuric acid can

favor the thermodynamically stable primary ester (C-6), but yields are often low due to

degradation.

B. Enzymatic Synthesis (The "Green" Standard)
Biocatalysis using lipases is the superior method for 6-O-acylation due to the enzymes' steric

preference for primary alcohols.
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Protocol: Lipase-Catalyzed Transesterification
This protocol utilizes Thermomyces lanuginosus lipase (Lipozyme TLIM) or Candida antarctica

Lipase B (CALB).

Reagents:

Substrate: L-Ascorbic Acid (dried).

Acyl Donor: Vinyl Acetate (irreversible donor) or Ethyl Acetate.

Catalyst: Immobilized Lipozyme TLIM or Novozym 435.

Solvent: Acetone (maintains AA solubility while accommodating the enzyme).

Workflow:

Solubilization: Dissolve L-Ascorbic Acid (50 mM) in anhydrous Acetone.

Acyl Donor Addition: Add Vinyl Acetate in molar excess (e.g., 5:1 ratio).

Catalysis: Add Immobilized Lipase (10-20% w/w relative to substrate).

Incubation: Shake at 40–50°C, 200 rpm for 12–24 hours.

Monitoring: Track disappearance of AA and appearance of product (Rt ~9.4 min) via HPLC.

Purification: Filter enzyme. Evaporate solvent.[2] Recrystallize from ethanol/hexane.

Mechanism & Kinetics:

Regioselectivity: >98% specificity for C-6 due to the enzyme's active site geometry excluding

the bulky/charged furanone ring.

Kinetics:

reported at ~0.747 mM min⁻¹ with conversion rates up to 99% under optimized water activity
(

) control.
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Visualization of Synthesis & Metabolism
The following diagrams illustrate the regioselective synthesis and the biological fate of the

molecule.
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Figure 1: Enzymatic pathway for the regioselective synthesis of 6-O-acetylascorbic acid using

an irreversible vinyl acetate donor.
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Figure 2: Biological activation pathway. The acetyl group facilitates entry, then is cleaved to

release the active vitamin.

Physicochemical & Biological Performance[3][5][6]
[7][8][9]
Stability vs. Solubility
6-O-Acetylascorbic acid occupies a "middle ground" between native Vitamin C and the highly

lipophilic Ascorbyl Palmitate.

Property L-Ascorbic Acid
6-O-Acetylascorbic
Acid

Ascorbyl Palmitate

Water Solubility High (330 g/L) Moderate Very Low

Lipid Solubility Insoluble Low-Moderate High

Oxidative Stability
Poor (Rapid

degradation)

Improved (Steric

hindrance at C6)
High

Skin Penetration Poor (Hydrophilic) Enhanced Good

Conversion Rate N/A (Active form)
Rapid (Short chain

ester)

Slow (Long chain

ester)

Biological Activity[3][4][5][6][7][9]
Antioxidant Capacity: In DPPH assays, 6-O-acetylascorbic acid retains significant radical

scavenging activity. The acetylation at C-6 does not interfere with the enediol group (C-2/C-

3), which is the electron-donating center responsible for antioxidant activity.

Pro-Drug Efficiency: Because the acetyl group is a short-chain fatty acid, it is hydrolyzed

more rapidly by skin esterases than the bulky palmitate group, potentially offering a faster

release of active Vitamin C upon topical application.
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Natural Defense: In Mentha aquatica, it functions alongside flavonoids to protect the plant

from photo-oxidative stress, a mechanism now being exploited in anti-aging cosmetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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